1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19ClN2O3/c1-10(19)18-7-5-11(6-8-18)15(20)17-13-9-12(16)3-4-14(13)21-2/h3-4,9,11H,5-8H2,1-2H3,(H,17,20)
• InChI Key: HIBNKASILDXOKN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide is a synthetic organic compound with the molecular formula C15H19ClN2O3 and a molecular weight of 310.77596 g/mol This compound is characterized by the presence of a piperidine ring substituted with an acetyl group, a methoxyphenyl group, and a carboxamide group

Preparation Methods

The synthesis of 1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide typically involves multiple steps, including the formation of the piperidine ring and subsequent functionalization. One common synthetic route involves the following steps:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Acetyl Group: Acetylation of the piperidine ring is carried out using acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

Attachment of the Methoxyphenyl Group: This step involves the use of a methoxyphenyl halide and a suitable coupling reagent, such as palladium catalysts in Suzuki-Miyaura coupling reactions.

Formation of the Carboxamide Group:

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and methoxy positions, using reagents such as sodium methoxide or potassium tert-butoxide.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, toluene, and ethanol, as well as catalysts like palladium and bases like sodium hydroxide. Major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. Detailed studies on its mechanism of action are essential to understand its potential therapeutic and biological effects .

Comparison with Similar Compounds

1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide can be compared with other similar compounds, such as:

1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxylate: This compound has a similar structure but with a carboxylate group instead of a carboxamide group.

1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxylamide: This compound differs by the presence of an amide group instead of a carboxamide group.

The uniqueness of 1-acetyl-N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide lies in its specific functional groups and their arrangement, which contribute to its distinct chemical and biological properties .